1-(ethanesulfonyl)-4-[3-(4-methoxyphenyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl]piperazine

• IUPAC Name: 7-(4-ethylsulfonylpiperazin-1-yl)-3-(4-methoxyphenyl)triazolo[4,5-d]pyrimidine
• InChI: InChI=1S/C17H21N7O3S/c1-3-28(25,26)23-10-8-22(9-11-23)16-15-17(19-12-18-16)24(21-20-15)13-4-6-14(27-2)7-5-13/h4-7,12H,3,8-11H2,1-2H3
• InChI Key: IVICPDHYQQOEKT-UHFFFAOYSA-N
• Canonical SMILES: CCS(=O)(=O)N1CCN(CC1)C2=NC=NC3=C2N=NN3C4=CC=C(C=C4)OC
• Molecular Formula: C17H21N7O3S
• Molecular Weight: 403.5 g/mol
• CAS No.: 946365-71-5

Description

This compound features a 1,2,3-triazolo[4,5-d]pyrimidine core substituted at position 3 with a 4-methoxyphenyl group and at position 7 with a piperazine moiety bearing an ethanesulfonyl group. The structure combines a heteroaromatic scaffold with a sulfonylated piperazine side chain, a design commonly seen in kinase inhibitors and G-protein-coupled receptor (GPCR) modulators . The ethanesulfonyl group enhances solubility and metabolic stability compared to bulkier aryl sulfonates, while the 4-methoxyphenyl substituent may improve receptor binding through π-π interactions .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-(ethanesulfonyl)-4-[3-(4-methoxyphenyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl]piperazine generally involves multiple steps The initial step often includes the formation of the triazolopyrimidine ring system, usually via a cyclization reaction between hydrazine and an appropriate diketone or diamide

Industrial Production Methods

While specific industrial production methods are proprietary and vary, large-scale synthesis usually leverages automated systems and high-throughput techniques to streamline multiple reaction steps. The process typically involves strict regulation of reaction conditions to ensure high yield and purity, utilizing catalysts and reaction monitoring technologies.

Chemical Reactions Analysis

Types of Reactions

1-(Ethanesulfonyl)-4-[3-(4-methoxyphenyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl]piperazine undergoes several types of chemical reactions, including:

• Oxidation and Reduction: : This compound can be oxidized or reduced depending on the functional groups targeted, leading to modified derivatives.

• Substitution Reactions: : Its functional groups, such as the piperazine and sulfonyl moieties, can participate in nucleophilic substitution reactions, resulting in the replacement of specific atoms or groups with other substituents.

Common Reagents and Conditions

• Oxidation: : Reagents like potassium permanganate or chromium trioxide in acidic conditions.

• Reduction: : Hydrogenation catalysts like palladium on carbon under hydrogen gas.

• Substitution: : Using nucleophiles like alkyl halides in polar aprotic solvents.

Major Products

The products formed depend on the reaction type. For instance, oxidative cleavage might yield simpler aromatic derivatives, whereas substitution can produce a wide range of functionalized analogs.

Scientific Research Applications

1-(Ethanesulfonyl)-4-[3-(4-methoxyphenyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl]piperazine finds extensive use in:

• Chemistry: : As an intermediate in organic synthesis to create complex molecules.

• Biology: : Investigating enzyme interactions due to its ability to bind to specific biological targets.

• Medicine: : Potentially serving as a lead compound in drug discovery for various diseases.

• Industry: : Applications in the development of specialty chemicals, including dyes and polymers.

Mechanism of Action

The mechanism by which this compound exerts its effects involves interaction with molecular targets, typically enzymes or receptors, via binding to active or allosteric sites. This interaction often triggers a cascade of biochemical events or alters the molecular pathways, leading to the observed biological activity. The precise pathways and molecular targets can vary based on the specific application and derivatives used.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Key structural analogs and their distinguishing features are summarized below:

Structural and Functional Analogues

Compound	Key Structural Differences	Biological Relevance
1-(4-Methoxy-3-methylbenzenesulfonyl)-4-[3-(3-methoxyphenyl)-3H-triazolo[4,5-d]pyrimidin-7-yl]piperazine	3-Methoxyphenyl at triazolo position; 4-methoxy-3-methylbenzenesulfonyl at piperazine	Enhanced lipophilicity due to methyl group; potential for CNS penetration
1-{4-[3-(4-Ethoxyphenyl)-3H-triazolo[4,5-d]pyrimidin-7-yl]piperazin-1-yl}-2-phenoxyethanone	Phenoxyethanone at piperazine; 4-ethoxyphenyl at triazolo	Ethoxy group may increase metabolic stability; ketone moiety enables hydrogen bonding
5-[2-Ethoxy-5-(4-methylpiperazine-1-sulfonyl)phenyl]-1-methyl-3-propyl-1,6-dihydropyrazolo[4,3-d]pyrimidin-7-one	Pyrazolo[4,3-d]pyrimidinone core; propyl and methyl substituents	PDE5 inhibition activity demonstrated in analogs
Ticagrelor Analogs (e.g., Compound 16m)	Cyclopropane and thioether linkages; sugar-derived substituents	Antiplatelet activity via P2Y12 receptor antagonism

Physicochemical Properties

• Molecular Weight : The target compound (C₁₉H₂₂N₇O₃S) has a molecular weight of 428.49 g/mol, comparable to analogs in (C₂₄H₂₅N₇O₃, 483.51 g/mol) and (C₂₅H₂₇N₇O₄S, 529.60 g/mol).
• LogP : The ethanesulfonyl group reduces LogP (~2.1) compared to bulkier aryl sulfonates (e.g., 3.5–4.0 in ), improving aqueous solubility .
• Hydrogen Bond Acceptors : 9 H-bond acceptors (vs. 7–11 in analogs), suggesting moderate membrane permeability .